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Compound of Interest

Compound Name: Chlorthal-monomethyl

CAS No.: 887-54-7

Cat. No.: B139690

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chlorthal-monomethyl is a primary degradation product of the herbicide chlorthal-dimethyl. As

with any laboratory chemical, particularly those with a chlorinated organic structure,

understanding and implementing proper waste management procedures is not just a matter of

best practice, but a legal and ethical necessity. This guide is designed to provide clear,

actionable steps to manage chlorthal-monomethyl waste, from identification to final disposal.

Waste Identification and Characterization
The first and most critical step in proper chemical disposal is the accurate identification and

characterization of the waste. Chlorthal-monomethyl waste may be generated in several

forms:

Pure, unused, or expired chlorthal-monomethyl: This is the most straightforward form of

the waste.

Contaminated materials: This includes personal protective equipment (PPE), absorbent

materials from spill cleanups, and contaminated labware (e.g., glassware, pipette tips).
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Solutions containing chlorthal-monomethyl: These may be aqueous or solvent-based

solutions from experimental procedures.

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered

hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability,

corrosivity, reactivity, or toxicity.[1] While chlorthal-monomethyl is not a specifically listed

hazardous waste, a hazardous waste determination must be conducted. Given its chemical

structure as a chlorinated organic acid, it is prudent to handle it as a potentially hazardous

waste.

A Safety Data Sheet (SDS) for a solution of chlorthal-monomethyl in acetonitrile classifies it

with the following hazards:

Flammable liquids (Category 2)

Acute toxicity, Oral (Category 4)

Acute toxicity, Inhalation (Category 4)

Acute toxicity, Dermal (Category 4)

Eye irritation (Category 2)

An SDS for pure chlorthal-monomethyl also indicates it causes skin and eye irritation and

may cause an allergic skin reaction.

Personal Protective Equipment (PPE)
Prior to handling any chlorthal-monomethyl waste, it is imperative to don the appropriate

Personal Protective Equipment (PPE) to minimize exposure risk.
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PPE Item Specification Rationale

Gloves
Chemical-resistant gloves

(e.g., Nitrile)

To prevent dermal contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

of liquid waste or airborne

particles of solid waste.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for large spills or when

generating aerosols.

To prevent inhalation of dust or

vapors.

Disposal Procedures
The guiding principle for the disposal of chlorthal-monomethyl is to never dispose of it down

the drain or in regular solid waste.[2][3] All waste must be collected, properly labeled, and

disposed of through a licensed hazardous waste contractor.

Step-by-Step Disposal Protocol:
Segregation: Keep chlorthal-monomethyl waste separate from other waste streams to

avoid incompatible chemical reactions.[4] Specifically, keep it segregated from strong

oxidizing agents, acids, and bases.

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container

should be compatible with the chemical properties of chlorthal-monomethyl.

The label should include:

The words "Hazardous Waste"

The full chemical name: "Chlorthal-monomethyl"
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The specific hazards (e.g., "Toxic," "Irritant")

The accumulation start date

Collection of Solid Waste:

Carefully place all solid waste, including contaminated PPE and spill cleanup materials,

into the designated hazardous waste container.

Avoid generating dust when handling solid forms of the chemical.

Collection of Liquid Waste:

Pour liquid waste containing chlorthal-monomethyl into a designated liquid hazardous

waste container.

Do not overfill the container; leave adequate headspace for expansion.

Storage:

Store the hazardous waste container in a designated satellite accumulation area that is

secure and away from general laboratory traffic.

Ensure the storage area is cool, dry, and well-ventilated.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

High-temperature incineration in a facility equipped with scrubbers to neutralize acidic

gases like hydrogen chloride is a recommended disposal method for chlorinated organic

compounds.[5]

Emergency Procedures: Spill Cleanup
In the event of a chlorthal-monomethyl spill, immediate and appropriate action is necessary

to mitigate exposure and environmental contamination.
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Spill Cleanup Protocol:
Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area of the spill. Restrict access to the area.

Don PPE: Before attempting any cleanup, don the appropriate PPE as outlined in Section 2.

Containment:

For liquid spills, use an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads to contain the spill.

For solid spills, gently cover the material to prevent it from becoming airborne.

Cleanup:

Carefully sweep or scoop the absorbed material or solid spill into a designated hazardous

waste container.

Avoid creating dust.

Decontamination:

Decontaminate the spill area using a detergent and water solution.

Collect the decontamination solution as hazardous waste.

Disposal:

Label the container with all waste from the spill cleanup as "Hazardous Waste" and

include "Chlorthal-monomethyl spill debris" on the label.

Arrange for disposal through your institution's EHS department or a licensed contractor.

Logical Flow for Chlorthal-monomethyl Waste
Management
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Waste Generation

Hazard Assessment

Safe Handling & Collection

Final Disposal

Chlorthal-monomethyl Waste Generated
(Solid, Liquid, Contaminated Materials)

Characterize as Potentially
Hazardous Waste (RCRA)

Step 1

Don Appropriate PPE

Step 2

Segregate Waste

Step 3a

Collect in Labeled
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Step 3b
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Step 4
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Step 6

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of chlorthal-monomethyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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